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Compound of Interest

Compound Name: C.I. Reactive red 2

Cat. No.: B105821 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of C.I. Reactive Red 2, a widely used monoazo reactive

dye. The information is intended for researchers, scientists, and professionals in the fields of

chemistry, materials science, and drug development.

Chemical Identity and Synonyms
C.I. Reactive Red 2 is a synthetic dye belonging to the reactive class, meaning it forms a

covalent bond with the substrate it is applied to, leading to excellent fastness properties.[1][2]

Property Value

IUPAC Name

disodium;5-[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]-4-hydroxy-3-

phenyldiazenylnaphthalene-2,7-disulfonate[1][3]

C.I. Name C.I. Reactive Red 2, C.I. 18200[4]

CAS Numbers 17804-49-8, 12226-03-8[4]

Molecular Formula C₁₉H₁₀Cl₂N₆Na₂O₇S₂[1]

Molecular Weight 615.33 g/mol [5]

A variety of synonyms and trade names are used for C.I. Reactive Red 2 in commercial and

academic contexts. A non-exhaustive list is provided below.
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Synonyms and Trade Names

Procion Red MX-5B[5][6]

Reactive brilliant Red X-3B[4]

Brilliant Red X-3B[4]

Procion Brilliant Red 5BS[3]

Chemictive Brilliant Red 5B[3]

Procion Brilliant Red M 5B[3]

Reactive Brilliant Red 5SKH[3]

Mikacion Brilliant Red 5BS[3]

Red X-3B[6]

Brill. Red X-3B[6]

Reactive Brilliant Red 5bs[6]

Reactive brilliant red K-3B[6]

Pidictive Red C4B[4]

Reactive Red M5B[4]

Reactive Red MX-5B[4]

Physicochemical and Technical Data
The utility of a reactive dye is determined by its physical and chemical properties, particularly

its solubility and fastness to various environmental factors.

Solubility
The solubility of C.I. Reactive Red 2 in water is temperature-dependent.
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Temperature (°C) Solubility (g/L)

20 60[4]

50 160[4]

Absorption Spectrum
C.I. Reactive Red 2 exhibits tautomerism, existing in both azo and hydrazone forms, which

influences its absorption spectrum. The azo form typically absorbs in the range of 400-440 nm,

while the hydrazone form absorbs between 475-510 nm.[5] The maximum absorbance (λmax)

has been reported to be 538 nm.[5]

Fastness Properties
The fastness properties of C.I. Reactive Red 2 on cellulosic fibers are generally good, a

characteristic of reactive dyes due to the formation of covalent bonds with the fiber.[2] The

following table summarizes the ISO fastness ratings.

Fastness Test Rating

Light Fastness 4[4]

Oxygen Bleaching 2 (Light blue)[4]

Perspiration 4-5[4]

Soaping (Fading) 3-4[4]

Soaping (Staining) 4[4]

Note: The ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number

indicates better fastness.

Experimental Protocols
This section details the methodologies for the synthesis of C.I. Reactive Red 2 and its

application in dyeing cellulosic fibers.
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Synthesis of C.I. Reactive Red 2
The synthesis of C.I. Reactive Red 2 is a multi-step process that involves diazotization, azo

coupling, and a condensation reaction.[4]

Step 1: Diazotization of Aniline

Dissolve aniline in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Add a solution of sodium nitrite dropwise while maintaining the temperature below 5 °C to

form the diazonium salt of aniline.

Step 2: Azo Coupling

Prepare a solution of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid) in an

alkaline solution (e.g., sodium carbonate).

Slowly add the previously prepared diazonium salt solution to the H-acid solution while

maintaining alkaline conditions to facilitate the coupling reaction, forming a monoazo dye

intermediate.

Step 3: Condensation with Cyanuric Chloride

Dissolve the monoazo dye intermediate in a suitable solvent.

Add a solution of 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride) to the dye solution.

Control the reaction conditions (temperature and pH) to promote the condensation reaction,

where one of the chlorine atoms on the triazine ring is substituted by the amino group of the

H-acid moiety of the dye.[4]

The final product, C.I. Reactive Red 2, is then isolated, typically by salting out, followed by

filtration and drying.
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Dyeing Protocol for Cotton with C.I. Reactive Red 2
(Exhaust Dyeing)
This protocol is a general procedure for dyeing cotton fabric with a dichlorotriazine-type

reactive dye like C.I. Reactive Red 2.

Materials and Reagents:

Cotton fabric

C.I. Reactive Red 2

Sodium chloride (Glauber's salt)

Sodium carbonate (soda ash)

Wetting agent

Sequestering agent

Leveling agent

Acetic acid

Procedure:

Preparation of the Dyebath:

Prepare a dyebath with a specific liquor-to-goods ratio (e.g., 20:1).

Add a wetting agent, sequestering agent, and leveling agent to the water.[6]

Adjust the pH of the dyebath to slightly acidic or neutral (pH 6.5-7) with acetic acid.[2]

Dyeing:

Introduce the cotton fabric into the dyebath at room temperature.

Add the pre-dissolved C.I. Reactive Red 2 to the dyebath.
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Gradually raise the temperature to the dyeing temperature (for dichlorotriazine dyes, this is

typically around 30-40 °C).

Add sodium chloride or Glauber's salt portion-wise to promote the exhaustion of the dye

onto the fabric.[6] Continue dyeing for a set period (e.g., 30-60 minutes).

Fixation:

Add a pre-dissolved solution of sodium carbonate (soda ash) to the dyebath to raise the

pH to alkaline conditions (pH 10.5-11.5).[2] This initiates the covalent reaction between the

dye and the hydroxyl groups of the cellulose.

Continue the dyeing process at the set temperature for another 30-60 minutes to ensure

complete fixation.

Washing Off:

Drain the dyebath.

Rinse the dyed fabric thoroughly with cold water to remove unfixed dye and residual alkali.

Perform a soaping treatment by washing the fabric at a high temperature (e.g., 90-100 °C)

with a detergent to remove any hydrolyzed dye and improve wash fastness.

Rinse again with hot and cold water.

Dry the dyed fabric.

Signaling Pathways and Logical Relationships
The following diagrams illustrate the key chemical transformations involved in the synthesis

and application of C.I. Reactive Red 2.
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Condensation
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Caption: Synthesis pathway of C.I. Reactive Red 2.
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Caption: Reaction mechanism of C.I. Reactive Red 2 with cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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